Cas no 1805919-78-1 (3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide
• CAS No: 1805919-78-1
• MF: C₆H₅F₂N₃O₄S
• MW: 253.183406591415
• CID: 4849468
• Update Time: 2025-08-05

3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide

• Inchi： 1S/C6H5F2N3O4S/c7-6(8)3-1-10-2-4(16(9,14)15)5(3)11(12)13/h1-2,6H,(H2,9,14,15)
• InChI Key： UDIUIOKKYLWAGX-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C(F)F)C=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: -0.1
• Topological Polar Surface Area: 127

Additional information on 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide

3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide: A Comprehensive Overview

3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide is a highly specialized organic compound with the CAS Registry Number 1805919-78-1. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring system substituted with a difluoromethyl group at the 3-position, a nitro group at the 4-position, and a sulfonamide group at the 5-position. These substituents confer unique electronic and steric properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide typically involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps often include the preparation of the pyridine ring system, followed by selective substitution reactions to introduce the nitro and difluoromethyl groups. The sulfonamide group is introduced in a subsequent step, often through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From a structural perspective, 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide exhibits significant electronic diversity due to its functional groups. The nitro group at the 4-position is a strong electron-withdrawing group (EWG), which enhances the electrophilic character of the pyridine ring. This makes the molecule highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution (NAS). The difluoromethyl group at the 3-position introduces additional electron-withdrawing effects due to the electronegativity of fluorine atoms, further modulating the electronic properties of the ring. The sulfonamide group at the 5-position acts as a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, making it suitable for applications in drug design and materials science.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide as a building block for advanced materials. For instance, researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs) due to its ability to act as a ligand for transition metals. The combination of its electron-withdrawing groups and sulfonamide functionality makes it an ideal candidate for creating porous materials with tailored properties for gas storage and catalysis.

In addition to its role in materials science, 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide has shown promise in pharmaceutical research. Its unique structure allows it to serve as a scaffold for designing bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes involved in cancer progression and inflammation. The sulfonamide group is particularly valuable in this context, as it can enhance bioavailability and reduce toxicity when incorporated into drug candidates.

The physical properties of 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide are also worth noting. It is typically a crystalline solid with high thermal stability, making it suitable for high-temperature applications. Its solubility in common organic solvents varies depending on the substituents; however, it generally exhibits moderate solubility in polar solvents such as dichloromethane and DMF. These properties make it amenable to various analytical techniques, including NMR spectroscopy and mass spectrometry.

From an environmental standpoint, 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide has been evaluated for its biodegradability and ecotoxicity. Studies suggest that under aerobic conditions, this compound undergoes slow microbial degradation due to its stable aromatic ring system. However, its ecotoxicological profile indicates low acute toxicity to aquatic organisms when compared to other synthetic chemicals. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

Looking ahead, ongoing research into 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide is focused on expanding its utility across diverse domains. Chemists are exploring novel synthetic pathways that incorporate this compound into larger molecular frameworks with enhanced functionality. Additionally, efforts are underway to optimize its properties for specific applications through strategic modifications of its substituents.

In conclusion, 3-(Difluoromethyl)-4-nitropyridine-5-sulfonamide stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables it to serve as both a versatile building block and a functional material component. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry.